3-hydroxy-N-(3-methyloxan-3-yl)pyridine-2-carboxamide

• IUPAC Name: 3-hydroxy-N-(3-methyloxan-3-yl)pyridine-2-carboxamide
• InChI: InChI=1S/C12H16N2O3/c1-12(5-3-7-17-8-12)14-11(16)10-9(15)4-2-6-13-10/h2,4,6,15H,3,5,7-8H2,1H3,(H,14,16)
• InChI Key: VTABVJNGFOABEU-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCOC1)NC(=O)C2=C(C=CC=N2)O
• Molecular Formula: C12H16N2O3
• Molecular Weight: 236.27 g/mol

Description

3-hydroxy-N-(3-methyloxan-3-yl)pyridine-2-carboxamide, also known as 3-HOMO-3-MeO-AMT, is a synthetic compound that belongs to the tryptamine family. It is a derivative of alpha-methyltryptamine (AMT) and has been found to exhibit psychedelic properties. In recent years, there has been growing interest in the synthesis and potential applications of this compound in scientific research.

Mechanism of Action

The exact mechanism of action of 3-hydroxy-N-(3-methyloxan-3-yl)pyridine-2-carboxamide-AMT is not fully understood. However, it is believed to act on the serotonin receptors in the brain, particularly the 5-HT2A receptor. This receptor is known to play a key role in the regulation of mood, perception, and cognition.
Biochemical and Physiological Effects:
Studies have shown that this compound-AMT can induce a range of biochemical and physiological effects. These include changes in heart rate, blood pressure, body temperature, and respiration. It can also cause alterations in perception, mood, and cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using 3-hydroxy-N-(3-methyloxan-3-yl)pyridine-2-carboxamide-AMT in lab experiments is its potent psychedelic properties, which make it a useful tool for investigating the neural mechanisms underlying consciousness and perception. However, its potential for inducing adverse effects, such as anxiety and paranoia, must be carefully considered. Additionally, the compound is relatively new, and more research is needed to fully understand its effects and potential applications.

Future Directions

There are several future directions for research on 3-hydroxy-N-(3-methyloxan-3-yl)pyridine-2-carboxamide-AMT. One area of interest is its potential therapeutic applications, particularly in the treatment of mood disorders such as depression and anxiety. Another area of research is the investigation of its effects on neural plasticity and neurogenesis. Additionally, more studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 3-hydroxy-N-(3-methyloxan-3-yl)pyridine-2-carboxamide-AMT involves the reaction of 3-methoxy-4-hydroxybenzaldehyde with 3-methyl-2-butanone in the presence of a base catalyst. The resulting product is then reacted with pyridine-2-carboxamidine to yield this compound-AMT. The synthesis process has been optimized to produce high yields and purity of the compound.

Scientific Research Applications

3-hydroxy-N-(3-methyloxan-3-yl)pyridine-2-carboxamide-AMT has been found to exhibit psychedelic properties similar to other tryptamine derivatives, such as psilocybin and DMT. As such, it has potential applications in the study of consciousness, perception, and behavior. It can also be used as a tool to investigate the neural mechanisms underlying these phenomena.